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Compound of Interest

Compound Name: CK0492B

Cat. No.: B1669128 Get Quote

Application Notes and Protocols: CK0492B
For Research Use Only. Not for use in diagnostic procedures.

Introduction
CK0492B is a novel biaminourea antibiotic compound.[1] Initial in vitro studies have

demonstrated its efficacy as an antiplaque agent, and it has shown positive results in animal

models of dental disease.[1] These application notes provide preliminary guidance for the

solubility, preparation, and laboratory use of CK0492B for research purposes. Due to the

limited publicly available data on this compound, some of the following information is based on

general knowledge of biaminourea antibiotics and standard laboratory protocols for similar

research applications.

Physicochemical Properties
A summary of the known and estimated physicochemical properties of CK0492B is provided in

the table below. Researchers should perform their own solubility tests for specific experimental

needs.
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Property Value Source/Notes

CAS Number 64169-11-5 [1]

Molecular Formula C₃₆H₆₆N₁₀O₈S₂ Based on chemical structure

Molecular Weight 831.1 g/mol
Calculated from molecular

formula

Appearance White to off-white solid
General observation for similar

compounds

Solubility

    DMSO ≥ 10 mg/mL

Estimated, based on common

solvents for similar

compounds.

    Ethanol Sparingly soluble

Estimated, based on common

solvents for similar

compounds.

    Water Insoluble

Estimated, based on common

solvents for similar

compounds.

Storage

Store at -20°C for long-term

storage. Stock solutions can

be stored at -80°C.

General recommendation for

antibiotics.

Mechanism of Action (Hypothesized)
The precise mechanism of action for CK0492B has not been fully elucidated in publicly

available literature. As a biaminourea antibiotic with antiplaque properties, it is hypothesized to

interfere with bacterial cell wall integrity or inhibit key enzymatic pathways essential for

bacterial growth and biofilm formation. The diagram below illustrates a potential signaling

pathway that could be disrupted by an antiplaque agent like CK0492B, leading to reduced

dental plaque formation.
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Hypothesized Mechanism of Action of CK0492B

Experimental Protocols
The following are generalized protocols for the preparation and use of CK0492B in a laboratory

setting. It is recommended to optimize these protocols for specific experimental conditions.

Preparation of Stock Solutions
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Materials:

CK0492B powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the CK0492B powder to room temperature before opening the vial.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of

CK0492B. For example, to a vial containing 5 mg of CK0492B (MW: 831.1 g/mol ), add

601.6 µL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., 37°C)

may be required.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -80°C.

In Vitro Antiplaque Assay (Crystal Violet Staining)
This protocol provides a method to assess the ability of CK0492B to inhibit biofilm formation by

oral bacteria, such as Streptococcus mutans.

Materials:

Streptococcus mutans (e.g., ATCC 25175)

Tryptic Soy Broth supplemented with 1% sucrose (TSB-S)

96-well flat-bottom microtiter plates, sterile

CK0492B stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS), sterile

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/product/b1669128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.1% (w/v) Crystal Violet solution

30% (v/v) Acetic acid in water

Microplate reader

Protocol:

Bacterial Culture Preparation: Inoculate S. mutans in TSB-S and incubate overnight at 37°C

in a 5% CO₂ atmosphere.

Assay Setup:

Dilute the overnight culture of S. mutans 1:100 in fresh TSB-S.

Prepare serial dilutions of CK0492B in TSB-S from the 10 mM stock solution. Ensure the

final DMSO concentration is consistent across all wells and does not exceed 0.5% (v/v),

as higher concentrations may inhibit bacterial growth. Include a vehicle control (DMSO

only) and a no-treatment control.

Add 100 µL of the diluted bacterial culture to each well of a 96-well plate.

Add 100 µL of the serially diluted CK0492B or control solutions to the respective wells.

Incubation: Incubate the plate at 37°C in a 5% CO₂ atmosphere for 24-48 hours without

agitation to allow for biofilm formation.

Biofilm Staining:

Carefully aspirate the planktonic bacteria from each well.

Gently wash the wells twice with 200 µL of sterile PBS to remove non-adherent cells.

Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature

for 15 minutes.

Remove the crystal violet solution and wash the wells three times with 200 µL of sterile

PBS.
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Air dry the plate.

Quantification:

Add 200 µL of 30% acetic acid to each well to dissolve the bound crystal violet.

Incubate at room temperature for 15 minutes.

Measure the absorbance at 595 nm using a microplate reader.

The absorbance is proportional to the amount of biofilm formed.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for evaluating the antiplaque activity of

CK0492B.
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Workflow for In Vitro Antiplaque Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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